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Compound of Interest

Compound Name: d-threo-PDMP

Cat. No.: B045620 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with d-threo-PDMP. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound, fostering a secure

laboratory environment.

Compound Data Summary
The following table summarizes the available physical, chemical, and safety data for d-threo-
PDMP hydrochloride. Note that hazard classifications from different suppliers vary; therefore, a

cautious approach to handling is recommended.
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Property Data

Chemical Name

N-[(1R,2R)-2-hydroxy-1-(4-

morpholinylmethyl)-2-phenylethyl]-decanamide,

monohydrochloride

Synonyms D-PDMP, (+)-D-threo-PDMP (hydrochloride)

Molecular Formula C₂₃H₃₈N₂O₃ • HCl

Molecular Weight 427.0 g/mol

Physical State Solid

Solubility Soluble in Ethanol, Methanol, and DMSO.

Storage Conditions Store at -20°C for long-term storage.[1][2]

Hazard Identification

Causes serious eye irritation (H319) and may

cause respiratory irritation (H335).[2] Note:

Some suppliers classify this compound as non-

hazardous. Due to this discrepancy, it is prudent

to handle it as a potentially hazardous

substance.

Personal Protective Equipment (PPE)
Consistent with handling potent small-molecule inhibitors and based on a conservative

interpretation of available safety data, the following PPE is mandatory when working with d-
threo-PDMP in its solid form or in solution.
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PPE Category Specification

Hand Protection

Wear two pairs of powder-free nitrile gloves. The

outer glove should be removed immediately

after handling the compound, and the inner

glove should be removed before leaving the

work area. Change gloves regularly or if

contamination is suspected.[3]

Eye Protection
Use safety glasses with side shields or chemical

splash goggles.[2]

Body Protection

A lab coat or a disposable gown should be worn

to protect from potential splashes. Ensure cuffs

are tucked into the inner pair of gloves.

Respiratory Protection

When handling the solid compound outside of a

certified chemical fume hood, a NIOSH-

approved N95 or higher-rated respirator is

recommended to prevent inhalation of airborne

particles.

Experimental Protocols: Handling and Preparation
of Solutions
Adherence to the following step-by-step procedures is critical for minimizing exposure and

ensuring experimental accuracy.

1. Preparation for Handling:

Designate a specific work area for handling d-threo-PDMP, preferably within a chemical

fume hood.

Ensure all necessary PPE is donned correctly before entering the designated area.

Assemble all required materials: d-threo-PDMP, appropriate solvent (e.g., DMSO, ethanol),

calibrated pipettes, vortex mixer, and waste containers.
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2. Weighing the Solid Compound:

Perform all weighing operations within a chemical fume hood or a balance enclosure to

minimize the risk of inhaling airborne powder.

Use a dedicated, clean spatula and weighing paper.

Carefully transfer the desired amount of d-threo-PDMP to a suitable container.

Clean the spatula and the weighing area with a solvent-moistened wipe (e.g., 70% ethanol)

immediately after use. Dispose of the wipe in the designated chemical waste container.

3. Preparation of a Stock Solution (Example with DMSO):

In a chemical fume hood, add the appropriate volume of DMSO to the vessel containing the

weighed d-threo-PDMP.

Securely cap the vessel.

Mix the solution using a vortex mixer until the solid is completely dissolved. Gentle warming

in a water bath (up to 37°C) can aid dissolution if necessary.[1]

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C or -80°C for long-term stability.[4][5]

Operational and Disposal Plan
The following workflow outlines the lifecycle of d-threo-PDMP in the laboratory, from receipt to

disposal, emphasizing safety at each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b045620?utm_src=pdf-custom-synthesis
https://www.glpbio.com/d-threo-pdmp-hydrochloride.html
https://www.abcam.com/en-us/products/biochemicals/dl-threo-pdmp-glucosylceramide-synthase-inhibitor-ab144022
https://www.abcam.com/en-us/products/biochemicals/dl-threo-pdmp-glucosylceramide-synthase-inhibitor-ab144022
https://pubs.acs.org/doi/10.1021/acs.jmedchem.1c02078
https://www.medchemexpress.com/d-threo-pdmp-hydrochloride.html
https://www.medchemexpress.com/d-threo-pdmp.html
https://www.benchchem.com/product/b045620#personal-protective-equipment-for-handling-d-threo-pdmp
https://www.benchchem.com/product/b045620#personal-protective-equipment-for-handling-d-threo-pdmp
https://www.benchchem.com/product/b045620#personal-protective-equipment-for-handling-d-threo-pdmp
https://www.benchchem.com/product/b045620#personal-protective-equipment-for-handling-d-threo-pdmp
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b045620?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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